Cas no 89112-71-0 (Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro-)

• Product Name: Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro-
• CAS No: 89112-71-0
• MF: C₁₇H₁₃Cl₂N₃O₂
• MW: 362.210021734238
• CID: 611847
• PubChem ID: 136220740
• Update Time: 2025-04-19

Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[2-amino-6-(2-methoxyphenyl)-4-pyrimidinyl]-4,6-dichloro-
• 6-[2-amino-6-(2-methoxyphenyl)-1H-pyrimidin-4-ylidene]-2,4-dichlorocyclohexa-2,4-dien-1-one
• 6-[2-Amino-6-(2-methoxyphenyl)pyrimidin-4(1H)-ylidene]-2,4-dichlorocyclohexa-2,4-dien-1-one
• 89112-71-0
• DTXSID10751859

• Inchi： 1S/C17H13Cl2N3O2/c1-24-15-5-3-2-4-10(15)13-8-14(22-17(20)21-13)11-6-9(18)7-12(19)16(11)23/h2-8,23H,1H3,(H2,20,21,22)
• InChI Key： ZWBNJJIZQTUQBZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1O)C1=CC(C2C=CC=CC=2OC)=NC(N)=N1)Cl

Computed Properties

• Exact Mass: 361.0384821g/mol
• Monoisotopic Mass: 361.0384821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 81.3Ų